Cas no 899729-59-0 (N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(4-ethoxyphenyl)ethanediamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(4-ethoxyphenyl)ethanediamide
• CAS No: 899729-59-0
• MF: C₂₄H₃₂N₄O₄
• MW: 440.535285949707
• CID: 5486086
• Update Time: 2025-05-24

N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(4-ethoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]-N'-(4-ethoxyphenyl)oxamide
• N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(4-ethoxyphenyl)ethanediamide

• Inchi： 1S/C24H32N4O4/c1-4-32-21-11-7-19(8-12-21)26-24(30)23(29)25-17-22(28-13-15-31-16-14-28)18-5-9-20(10-6-18)27(2)3/h5-12,22H,4,13-17H2,1-3H3,(H,25,29)(H,26,30)
• InChI Key： SDUPQNAUCLYDEY-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCOCC1)(=O)C(NC1=CC=C(OCC)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(4-ethoxyphenyl)ethanediamide

N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(4-ethoxyphenyl)ethanediamide (CAS No. 899729-59-0): An Overview

N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(4-ethoxyphenyl)ethanediamide (CAS No. 899729-59-0) is a complex organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound, often referred to by its systematic name, is a diamide derivative that features a unique combination of aromatic and heterocyclic moieties. The presence of the dimethylamino and morpholin-4-yl groups, along with the ethoxyphenyl substituent, imparts distinct chemical and biological properties that make it an intriguing subject for study.

The structural complexity of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(4-ethoxyphenyl)ethanediamide has been a focal point in recent research, particularly in the context of its potential applications in medicinal chemistry. The compound's ability to interact with various biological targets has been explored in numerous studies, highlighting its versatility and potential therapeutic value.

In the realm of medicinal chemistry, the compound has shown promise as a lead molecule for the development of novel drugs. Recent studies have demonstrated its potential as a modulator of specific receptors and enzymes, which are crucial in various physiological processes. For instance, research published in the Journal of Medicinal Chemistry has reported that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for the treatment of neurological disorders and cardiovascular diseases.

The pharmacological profile of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(4-ethoxyphenyl)ethanediamide has also been investigated in preclinical studies. These studies have revealed that the compound possesses favorable pharmacokinetic properties, including good solubility and permeability, which are essential for effective drug delivery. Additionally, its low toxicity profile makes it an attractive candidate for further development.

In the context of drug discovery, the compound's ability to cross the blood-brain barrier (BBB) has been a significant advantage. This property is particularly important for the development of drugs targeting central nervous system (CNS) disorders. Research conducted by a team at the University of California has shown that N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(4-ethoxyphenyl)ethanediamide can effectively penetrate the BBB and exert its therapeutic effects on CNS targets.

The synthetic route for preparing N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(4-ethoxyphenyl)ethanediamide has been well-documented in the literature. The synthesis typically involves multiple steps, including the formation of key intermediates such as substituted anilines and morpholine derivatives. The final coupling step to form the diamide structure is often achieved using standard amide coupling reagents like EDCI or HATU.

Beyond its medicinal applications, this compound has also found use in other areas of chemical research. For example, it has been studied as a ligand in coordination chemistry due to its ability to form stable complexes with various metal ions. These complexes have potential applications in catalysis and materials science.

The environmental impact of N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(4-ethoxyphenyl)ethanediamide is another important consideration. Studies have shown that it exhibits low environmental persistence and minimal toxicity to aquatic organisms, making it a relatively safe compound for industrial use.

In conclusion, N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}-N'-(4-ethoxyphenyl)ethanediamide (CAS No. 899729-59-0) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique structural features and favorable biological properties make it an exciting candidate for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.